Ethyl (2-propyl-1,3-dioxan-2-yl)acetate
Cat. No. B8457678
M. Wt: 216.27 g/mol
InChI Key: UOZFTUBOCREAEL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07425634B2
Procedure details
A mixture of ethyl 3-oxohexanoate (5 g, 31.6 mmol), 1,3-propanediol (3.61 g, 47.4 mmol), trimethyl orthoformate (5.78 ml, 34.8 mmol), and p-toluenesulfonic acid monohydrate (272 mg, 1.58 mmol) was stirred at room temperature for 22 hours. After completion of the reaction, triethylamine (881 μl, 6.32 mmol) was added to the reaction mixture which was then concentrated. The residue was purified by silica gel column chromatography (elution solvent: heptane/ethyl acetate) to obtain the title compound (5.5 g, yield: 80.5%) as a light yellow oil.
Name
Yield
80.5%
Identifiers
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REACTION_CXSMILES
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[O:1]=[C:2]([CH2:9][CH2:10][CH3:11])[CH2:3][C:4]([O:6][CH2:7][CH3:8])=[O:5].[CH2:12](O)[CH2:13][CH2:14][OH:15].C(OC)(OC)OC.C(N(CC)CC)C>O.C1(C)C=CC(S(O)(=O)=O)=CC=1>[CH2:7]([O:6][C:4](=[O:5])[CH2:3][C:2]1([CH2:9][CH2:10][CH3:11])[O:15][CH2:14][CH2:13][CH2:12][O:1]1)[CH3:8] |f:4.5|
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Inputs
Step One
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Name
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|
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Quantity
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5 g
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Type
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reactant
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Smiles
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O=C(CC(=O)OCC)CCC
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Name
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Quantity
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3.61 g
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Type
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reactant
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Smiles
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C(CCO)O
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Name
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Quantity
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5.78 mL
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Type
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reactant
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Smiles
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C(OC)(OC)OC
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Name
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Quantity
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272 mg
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Type
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catalyst
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Smiles
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O.C1(=CC=C(C=C1)S(=O)(=O)O)C
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Step Two
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Name
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Quantity
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881 μL
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Type
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reactant
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Smiles
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C(C)N(CC)CC
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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Details
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was stirred at room temperature for 22 hours
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
ADDITION
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Type
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ADDITION
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Details
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was added to the reaction mixture which
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CONCENTRATION
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Type
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CONCENTRATION
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|
Details
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was then concentrated
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CUSTOM
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Type
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CUSTOM
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Details
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The residue was purified by silica gel column chromatography (elution solvent: heptane/ethyl acetate)
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Outcomes
Product
Details
Reaction Time |
22 h |
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Name
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|
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Type
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product
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Smiles
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C(C)OC(CC1(OCCCO1)CCC)=O
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 5.5 g | |
| YIELD: PERCENTYIELD | 80.5% | |
| YIELD: CALCULATEDPERCENTYIELD | 80.5% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
